Methyl 3,4,5-trihydroxycyclohexene-1-carboxylate

Description

Methyl 3,4,5-trihydroxycyclohexene-1-carboxylate is a compound of interest in chemistry with potential applications across various scientific fields. Classified as a phenolic compound due to the hydroxyl groups attached to the cyclohexene ring, it is a carboxylate ester and a derivative of cyclohexene. The compound has been studied for its synthesis, reactivity, and applications. Its structure features a cyclohexene ring with three hydroxyl groups at the 3, 4, and 5 positions. Methyl 3,4,5-trihydroxycyclohexene-1-carboxylate has a molecular weight of 188.18 g/mol and the molecular formula $C_8H_{12}O_5$ . It is also known by other names and identifiers, including methyl 3,4,5-trihydroxycyclohexene-1-carboxylate, 40983-58-2, and Methyl (-)-Shikimate .

The synthesis of Methyl 3,4,5-trihydroxycyclohexene-1-carboxylate can be achieved through the methylation of trihydroxybenzoic acid derivatives using methanol under acidic conditions. As a phenolic compound, it may exhibit antioxidant properties by scavenging free radicals due to the presence of hydroxyl groups. It is generally stable under standard laboratory conditions but may degrade upon prolonged exposure to light or heat. In synthetic chemistry, it serves as an intermediate for synthesizing complex molecules. Its derivatives have been employed to construct stereochemically rich targets. Novel materials with unique properties may arise from the synthesis of compounds like ethyl 3,3,5,5-tetracyano-2-hydroxy-2-methyl-4,6-diphenylcyclohexane-1-carboxylate.

A related compound is 3,4,5-Trihydroxy-1-cyclohexene-1-carboxylic acid, also known as shikimic acid, which has a molecular weight of 174.15 g/mol and the molecular formula $C_7H_{10}O_5$ . Shikimic acid is a tri-hydroxy cyclohexene carboxylic acid metabolite of the shikimate pathway and is important in the biosynthesis of aromatic amino acids, flavonoids, and alkaloids in plants and microorganisms .

• CAS No.: 40983-58-2
• Product Name: Methyl 3,4,5-trihydroxycyclohexene-1-carboxylate
• Molecular Formula: C₈H₁₂O₅
• Molecular Weight: 188.18 g/mol
• IUPAC Name: methyl 3,4,5-trihydroxycyclohexene-1-carboxylate
• Standard InChI: InChI=1S/C8H12O5/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2,5-7,9-11H,3H2,1H3
• Standard InChIKey: LSNUUAUXWJZSFD-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(C(C(C1)O)O)O
• Canonical SMILES: COC(=O)C1=CC(C(C(C1)O)O)O
• Synonyms: (3R,4S,5R)-1-Cyclohexene-1-carboxylic Acid, 3,4,5-Trihydroxy-methyl Ester; Shikimic Acid Methyl Ester; Methyl Shikimate; NSC 280656
• PubChem Compound: 430652
• Last Modified: Sep 15 2023